Cas no 149675-45-6 (4H-Imidazol-4-one,3,5-dihydro-5-(1-methylethylidene)-2-propyl-)
149675-45-6 structure
Product Name:4H-Imidazol-4-one,3,5-dihydro-5-(1-methylethylidene)-2-propyl-
CAS No:149675-45-6
MF:C9H14N2O
MW:166.220262050629
CID:100130
PubChem ID:136274613
Update Time:2025-04-18
4H-Imidazol-4-one,3,5-dihydro-5-(1-methylethylidene)-2-propyl- Chemical and Physical Properties
Names and Identifiers
-
- 4H-Imidazol-4-one,3,5-dihydro-5-(1-methylethylidene)-2-propyl-
- 5-propan-2-ylidene-2-propyl-1H-imidazol-4-one
- 4H-Imidazol-4-one,1,5-dihydro-5-(1-methylethylidene)-2-propyl-(9CI)
- 4-propan-2-ylidene-2-propyl-1H-imidazol-5-one
- 149675-45-6
-
- Inchi: 1S/C9H14N2O/c1-4-5-7-10-8(6(2)3)9(12)11-7/h4-5H2,1-3H3,(H,10,11,12)
- InChI Key: WAEJWQUDYGVHDX-UHFFFAOYSA-N
- SMILES: O=C1/C(=C(\C)/C)/N=C(CCC)N1
Computed Properties
- Exact Mass: 166.110613074g/mol
- Monoisotopic Mass: 166.110613074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 41.5Ų
4H-Imidazol-4-one,3,5-dihydro-5-(1-methylethylidene)-2-propyl- Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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